methyl 5-chloro-2-({5-[(phenylthio)methyl]-2-furoyl}amino)benzoate

• IUPAC Name: methyl 5-chloro-2-[[5-(phenylsulfanylmethyl)furan-2-carbonyl]amino]benzoate
• InChI: InChI=1S/C20H16ClNO4S/c1-25-20(24)16-11-13(21)7-9-17(16)22-19(23)18-10-8-14(26-18)12-27-15-5-3-2-4-6-15/h2-11H,12H2,1H3,(H,22,23)
• InChI Key: VRMUVJGSESXMBB-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)Cl)NC(=O)C2=CC=C(O2)CSC3=CC=CC=C3
• Molecular Formula: C20H16ClNO4S
• Molecular Weight: 401.9 g/mol

Description

Methyl 5-chloro-2-({5-[(phenylthio)methyl]-2-furoyl}amino)benzoate, also known as MCFAB, is a synthetic compound that has been extensively studied for its potential applications in scientific research. MCFAB is a member of the furoylbenzamide family of compounds, which have been shown to have a variety of biological activities, including anti-tumor, anti-inflammatory, and anti-viral effects.

Mechanism of Action

The mechanism of action of methyl 5-chloro-2-({5-[(phenylthio)methyl]-2-furoyl}amino)benzoate is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways. methyl 5-chloro-2-({5-[(phenylthio)methyl]-2-furoyl}amino)benzoate has been shown to inhibit the activity of the proteasome, which is involved in protein degradation and cell cycle regulation. methyl 5-chloro-2-({5-[(phenylthio)methyl]-2-furoyl}amino)benzoate has also been shown to inhibit the activation of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects:
methyl 5-chloro-2-({5-[(phenylthio)methyl]-2-furoyl}amino)benzoate has been shown to have a variety of biochemical and physiological effects. In vitro studies have shown that methyl 5-chloro-2-({5-[(phenylthio)methyl]-2-furoyl}amino)benzoate inhibits the growth and proliferation of cancer cells, induces apoptosis, and inhibits the production of pro-inflammatory cytokines. In vivo studies have shown that methyl 5-chloro-2-({5-[(phenylthio)methyl]-2-furoyl}amino)benzoate has anti-tumor effects, reduces inflammation, and improves survival rates in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using methyl 5-chloro-2-({5-[(phenylthio)methyl]-2-furoyl}amino)benzoate in lab experiments is its high purity and stability. methyl 5-chloro-2-({5-[(phenylthio)methyl]-2-furoyl}amino)benzoate is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one of the limitations of using methyl 5-chloro-2-({5-[(phenylthio)methyl]-2-furoyl}amino)benzoate is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments. Additionally, the mechanism of action of methyl 5-chloro-2-({5-[(phenylthio)methyl]-2-furoyl}amino)benzoate is not fully understood, which can make it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on methyl 5-chloro-2-({5-[(phenylthio)methyl]-2-furoyl}amino)benzoate. One area of research is to further investigate the mechanism of action of methyl 5-chloro-2-({5-[(phenylthio)methyl]-2-furoyl}amino)benzoate, in order to better understand its effects on cancer cells and other biological systems. Another area of research is to explore the potential of methyl 5-chloro-2-({5-[(phenylthio)methyl]-2-furoyl}amino)benzoate as a therapeutic agent for cancer and other diseases. Finally, researchers could investigate the potential of methyl 5-chloro-2-({5-[(phenylthio)methyl]-2-furoyl}amino)benzoate as a tool for studying the proteasome and other cellular pathways involved in cancer and inflammation.

Scientific Research Applications

Methyl 5-chloro-2-({5-[(phenylthio)methyl]-2-furoyl}amino)benzoate has been extensively studied for its potential applications in scientific research. One of the main areas of research is in the field of cancer treatment. methyl 5-chloro-2-({5-[(phenylthio)methyl]-2-furoyl}amino)benzoate has been shown to have anti-tumor effects in vitro and in vivo, by inducing apoptosis and inhibiting cell proliferation. methyl 5-chloro-2-({5-[(phenylthio)methyl]-2-furoyl}amino)benzoate has also been shown to have anti-inflammatory effects, by inhibiting the production of pro-inflammatory cytokines. Additionally, methyl 5-chloro-2-({5-[(phenylthio)methyl]-2-furoyl}amino)benzoate has been shown to have anti-viral effects, by inhibiting the replication of certain viruses.